![molecular formula C14H16BrCl2NO5S B1664330 Acetic acid, bromo-, 2-((dichloroacetyl)((4-(methylsulfonyl)phenyl)methyl)amino)ethyl ester CAS No. 3785-28-2](/img/structure/B1664330.png)
Acetic acid, bromo-, 2-((dichloroacetyl)((4-(methylsulfonyl)phenyl)methyl)amino)ethyl ester
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Overview
Description
Acetic acid, bromo-, 2-((dichloroacetyl)((4-(methylsulfonyl)phenyl)methyl)amino)ethyl ester is a bioactive chemical.
Scientific Research Applications
Synthesis Applications : This compound is used in the synthesis of various chemical structures. For instance, it's involved in the hydrolytic transformations of phenyloxy(or sulfanyl)acetic acids under microwave irradiation in alkaline medium (Rudyakova et al., 2006). Additionally, it plays a role in the synthesis of thiazolecarboxylic acid derivatives (Dovlatyan et al., 2004).
Chemical Transformations : It is used in chemical transformations such as the intramolecular amination of aryl halides (Noji et al., 2012), and in the preparation of alpha-bromophenylacetic acid from benzaldehyde (Ogura et al., 1975).
Antimicrobial Activity : Some derivatives of this compound have been studied for their antimicrobial properties. For example, synthesized peptide derivatives exhibited potent bioactivity against certain bacteria and fungi (Dahiya et al., 2008).
Pharmacological Screening : The compound has also been used in the context of pharmacological screening, where synthesized analogs showed potential bioactivity against various microorganisms (Dahiya et al., 2008).
Organic Synthesis : It is involved in organic synthesis processes such as the preparation of (2-methyl-propane-2-sulfonylimino) acetic acid ethyl ester (Schleusner et al., 2004).
Properties
3785-28-2 | |
Molecular Formula |
C14H16BrCl2NO5S |
Molecular Weight |
461.2 g/mol |
IUPAC Name |
2-[(2,2-dichloroacetyl)-[(4-methylsulfonylphenyl)methyl]amino]ethyl 2-bromoacetate |
InChI |
InChI=1S/C14H16BrCl2NO5S/c1-24(21,22)11-4-2-10(3-5-11)9-18(14(20)13(16)17)6-7-23-12(19)8-15/h2-5,13H,6-9H2,1H3 |
InChI Key |
NZOLBUNOTNPNKG-UHFFFAOYSA-N |
SMILES |
CS(=O)(=O)C1=CC=C(C=C1)CN(CCOC(=O)CBr)C(=O)C(Cl)Cl |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)CN(CCOC(=O)CBr)C(=O)C(Cl)Cl |
Appearance |
Solid powder |
3785-28-2 | |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Acetic acid, bromo-, 2-((dichloroacetyl)((4-(methylsulfonyl)phenyl)methyl)amino)ethyl ester |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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